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Compound of Interest

Compound Name: EC144

Cat. No.: B1671070

Essential Safety and Handling Guide for EC144

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the proper handling and
disposal of EC144, a potent inhibitor of the heat shock protein 90 (HSP90). Adherence to these
protocols is essential to ensure personal safety and maintain a secure laboratory environment.

EC144, with the chemical name 5-[2-Amino-4-chloro-7-[(4-methoxy-3,5-dimethyl-2-
pyridinyl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-methyl-4-pentyn-2-ol, is a small molecule
used in laboratory research.[1] Due to its potent biological activity, it should be handled with the
utmost care, treating it as a potentially hazardous substance.

Personal Protective Equipment (PPE)

The primary defense against exposure to potent compounds like EC144 is the consistent and
correct use of appropriate personal protective equipment. The following table summarizes the
recommended PPE for handling EC144, based on guidelines for similar hazardous
compounds.[1][2][3][4]
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PPE Component

Specification

Purpose

Hand Protection

Double-gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978
compliant).[1][2]

Prevents skin contact and

absorption.

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.[1][2]

Protects eyes from airborne

particles and splashes.

Face Protection

A full-face shield should be
worn in addition to goggles
when there is a significant risk
of splashes.[1][2]

Provides a barrier against

splashes to the entire face.

Body Protection

A disposable, solid-front, back-
closing laboratory coat made

of a low-permeability fabric.[2]

Minimizes skin exposure from

spills or aerosolized powder.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when handling the
powder.[1][2]

Prevents inhalation of the
powdered compound, a

primary route of exposure.

Foot Protection

Closed-toe shoes that fully
cover the feet. Shoe covers
may be required in designated

handling areas.[2]

Protects feet from spills and
prevents tracking of

contaminants outside the lab.

Operational and Disposal Plans

A systematic workflow is crucial for safely managing EC144 from receipt to disposal. All

handling of solid EC144 and preparation of stock solutions should be conducted within a

certified chemical fume hood or other appropriate containment enclosure.

e Donning PPE: Before handling the compound, put on all required personal protective

equipment as detailed in the table above.
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» Weighing: Carefully weigh the desired amount of EC144 powder inside a chemical fume
hood to minimize inhalation risk. Use dedicated weighing paper and utensils.

 Dissolving: In the fume hood, add the appropriate solvent (e.g., DMSO, as EC144 is soluble
to 100 mM in DMSO) to the powder to create a stock solution of a known concentration.[1]

e Labeling and Storage: Clearly label the container with the compound name, concentration,
date, and your initials. Store the stock solution at the recommended temperature, typically
-20°C, to maintain stability.[1]

All materials that have come into contact with EC144, including pipette tips, tubes, gloves, and
excess solutions, should be considered hazardous chemical waste.[1]

o Waste Segregation: Do not mix EC144 waste with other waste streams. Collect it in a
designated, sealed, and clearly labeled hazardous waste container.

o Container Management: Ensure the hazardous waste container is kept closed when not in
use and is stored in a secondary container to prevent spills.

« Institutional Guidelines: Follow all local and institutional regulations for the disposal of
hazardous chemical waste.[5][6][7]

Workflow for Safe Handling and Disposal of EC144
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Workflow for Safe Handling and Disposal of EC144
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of EC144.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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